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Compound of Interest

Compound Name: JNJ-10311795

Cat. No.: B1672990 Get Quote

Application Note
JNJ-10311795 is a potent dual inhibitor of neutrophil elastase (also known as cathepsin G) and

mast cell chymase, with Ki values of 38 nM and 2.3 nM, respectively. Its significant anti-

inflammatory activity makes it a valuable tool for research in areas such as pneumonia and

other inflammatory diseases. Proper preparation of a stock solution is critical for accurate and

reproducible results in cell-based assays. This document provides a detailed protocol for the

preparation, storage, and use of a JNJ-10311795 stock solution for in vitro cell culture

experiments.

The recommended solvent for dissolving JNJ-10311795 is dimethyl sulfoxide (DMSO). Due to

the hydrophobic nature of many small molecule inhibitors, direct dissolution in aqueous media

is often challenging and can lead to precipitation. A concentrated stock solution in DMSO

allows for subsequent dilution into cell culture media to achieve the desired working

concentration while minimizing the final DMSO concentration to non-toxic levels for most cell

lines (typically ≤ 0.5%).

This protocol outlines the steps for preparing a 10 mM stock solution of JNJ-10311795 in

DMSO, along with guidelines for its dilution and use in cell culture experiments. Adherence to

these procedures will help ensure the stability and efficacy of the compound in your

experimental setup.
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Parameter Value Reference

Molecular Weight 670.69 g/mol [1][2]

Molecular Formula C₄₀H₃₅N₂O₆P [3]

Solubility in DMSO ≥ 10 mM [2]

Recommended Stock Solution

Concentration
10 mM N/A

Storage of Solid Compound -20°C for up to 3 years [1]

Storage of DMSO Stock

Solution

-80°C for up to 1 year

(aliquoted)
[1]

Final DMSO Concentration in

Culture
≤ 0.5% (ideally ≤ 0.1%) [1]

Inhibitory Constant (Ki)

Neutrophil Elastase (Cathepsin

G): 38 nMMast Cell Chymase:

2.3 nM

[1][2][4]
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Stock Solution Preparation Working Solution Preparation & Cell Treatment

Weigh JNJ-10311795 Powder

Add Anhydrous DMSO

Calculate volume for 10 mM

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C

Thaw Stock Aliquot

Prepare Intermediate Dilutions in DMSO (Optional)

Dilute into Pre-warmed Cell Culture Medium

Direct dilution for high concentrations

Stepwise dilution

Add Working Solution to Cells

Incubate Cells

Prepare Vehicle Control (DMSO in Medium)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of JNJ-10311795 Stock Solution for Cell
Culture Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672990#preparing-jnj-10311795-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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